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Compound of Interest

Compound Name: 9-Anthracenecarboxylic acid

Cat. No.: B105490

Essential Safety and Handling Guide for 9-
Anthracenecarboxylic Acid

This guide provides immediate and essential safety protocols for handling 9-
Anthracenecarboxylic acid, tailored for laboratory professionals. Adherence to these
procedures is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Anthracenecarboxylic acid is a combustible solid that can cause skin, eye, and respiratory
irritation.[1][2][3] In powder form, it may create an explosive dust-air mixture.[1] The following
personal protective equipment is mandatory to mitigate these risks.
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Protection Type

Required Equipment

Standards and
Specifications

Eye Protection

Goggles or Eyeshields

Must meet European standard
EN 166 or OSHA 29 CFR
1910.133.[1][4][5]

Hand Protection

Chemical-resistant gloves

Inspect gloves for compatibility
and breakthrough time before
use.[1][4]

Body Protection

Long-sleeved laboratory coat

To prevent skin contact.[1]

Respiratory Protection

Not required for normal use
with adequate ventilation. For
large-scale use, emergencies,
or if dust is generated, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator or a type N95 dust

mask is necessary.[1]

Ensure proper fit and seal

check before use.[6]

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the stability of 9-Anthracenecarboxylic

acid and prevent accidental exposure.

Handling Protocol:

Storage Protocol:

Avoid Dust: Minimize the generation of dust.[1]

Ventilation: Always handle in a well-ventilated area, such as a chemical fume hood.[1]

Personal Contact: Avoid contact with eyes, skin, and clothing.[1][7] Do not ingest or inhale.[7]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[4][5]
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» Store in a cool, dry, and well-ventilated location.[1][4]
o Keep the container tightly sealed to prevent contamination and exposure to moisture.[1]
o Store away from incompatible materials, such as strong oxidizing agents.[4]

Emergency and Disposal Plan

Immediate and appropriate action during an emergency is critical. Follow these procedures in
the event of exposure or a spill.

Emergency First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1][5] Seek medical attention if irritation develops or persists.[1]

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact
lenses if possible.[1][5] Seek immediate medical attention.[1]

¢ Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for
breathing.[1] If the person feels unwell, seek medical advice.[1]

¢ Ingestion: Rinse the mouth with water and then drink plenty of water.[1] Do not induce
vomiting. Seek medical attention if symptoms appear.

Spill and Disposal Protocol:

» Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a suitable, sealed container for disposal.[1][4]

o Disposal: 9-Anthracenecarboxylic acid and its containers are considered hazardous
waste.[1] All waste must be disposed of in accordance with local, state, and federal
regulations.[2] Do not allow the chemical to enter drains or waterways.[2][4] Contaminated
packaging should be treated as unused product.[4]

Procedural Workflow
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Caption: Workflow for handling 9-Anthracenecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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